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Compound of Interest

4-Bromo-2-(difluoromethyl)-
Compound Name:
thiophene

cat. No.: B1273639

This document provides essential chemical data for 4-Bromo-2-(difluoromethyl)-thiophene, a
compound of interest for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Core Chemical Properties

The fundamental molecular characteristics of 4-Bromo-2-(difluoromethyl)-thiophene are
summarized below. This data is crucial for stoichiometric calculations, analytical
characterization, and experimental design.

Parameter Value Reference
Molecular Formula CsHsBrF2S [1112][3]
Molecular Weight 213.05 g/mol [1]
Alternate Molecular Weight 213.04 g/mol [2]

CAS Number 627526-93-6 [2]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of thiophene derivatives are
extensive and application-specific. For methodologies related to compounds like 4-Bromo-2-
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(difluoromethyl)-thiophene, researchers typically refer to established procedures in synthetic
organic chemistry literature. Key experimental techniques would include:

» Synthesis: Often involving halogenation and functional group interconversion on a thiophene
scaffold. Specific routes can be found in chemical synthesis databases and peer-reviewed
journals.

 Purification: Commonly achieved through column chromatography on silica gel, followed by
recrystallization or distillation.

e Characterization:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and °F NMR to
confirm the chemical structure and purity.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,
confirming the elemental composition.

o Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

Due to the proprietary and varied nature of specific experimental protocols, a generalized
workflow is not provided. Researchers are advised to consult specialized chemical literature for
detailed synthetic and analytical methods.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name, its
elemental composition (molecular formula), and its calculated mass (molecular weight).

is defined b Molecular Formula EEE a3 Molecular Weight

4-Bromo-2-(difluoromethyl)-thiophene CsH3BIE:S 213.05 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical identity, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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